Cas no 1823862-90-3 (Benzyl (azepan-4-ylmethyl)carbamate hydrochloride)
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzyl (azepan-4-ylmethyl)carbamate hydrochloride
- Benzyl (azepan-4-ylmethyl)carbamate HCl
-
- MDL: MFCD27997442
- Inchi: 1S/C15H22N2O2.ClH/c18-15(19-12-14-5-2-1-3-6-14)17-11-13-7-4-9-16-10-8-13;/h1-3,5-6,13,16H,4,7-12H2,(H,17,18);1H
- SMILES: Cl.O(CC1C=CC=CC=1)C(NCC1CCNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 265
- Topological Polar Surface Area: 50.4
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM284845-1g |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride |
1823862-90-3 | 95% | 1g |
$1412 | 2021-06-09 | |
| Chemenu | CM284845-1g |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride |
1823862-90-3 | 95% | 1g |
$*** | 2023-03-31 | |
| abcr | AB455671-250 mg |
Benzyl (azepan-4-ylmethyl)carbamate HCl; . |
1823862-90-3 | 250mg |
€1071.70 | 2023-06-15 | ||
| abcr | AB455671-100mg |
Benzyl (azepan-4-ylmethyl)carbamate HCl; . |
1823862-90-3 | 100mg |
€727.20 | 2024-08-03 | ||
| abcr | AB455671-250mg |
Benzyl (azepan-4-ylmethyl)carbamate HCl; . |
1823862-90-3 | 250mg |
€1071.70 | 2024-08-03 | ||
| abcr | AB455671-100 mg |
Benzyl (azepan-4-ylmethyl)carbamate HCl; . |
1823862-90-3 | 100mg |
€727.20 | 2023-06-15 | ||
| Ambeed | A471980-1g |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride |
1823862-90-3 | 95+% | 1g |
$1345.0 | 2024-07-28 | |
| Crysdot LLC | CD12102994-250mg |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride |
1823862-90-3 | 95+% | 250mg |
$598 | 2024-07-24 | |
| Crysdot LLC | CD12102994-1g |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride |
1823862-90-3 | 95+% | 1g |
$1498 | 2024-07-24 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | 73017-0.25g |
BENZYL (AZEPAN-4-YLMETHYL)CARBAMATE HCL |
1823862-90-3 | nan | 0.25g |
¥6528.00 | 2025-04-17 |
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Benzyl (azepan-4-ylmethyl)carbamate hydrochloride
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride: A Comprehensive Overview
Benzyl (azepan-4-ylmethyl)carbamate hydrochloride (CAS no. 1823862-90-3) is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in medicinal chemistry and biological research. The detailed exploration of its chemical structure, pharmacological effects, and recent research findings provides a comprehensive understanding of its significance in modern science.
The molecular structure of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride consists of a benzyl group attached to an azepan-4-ylmethyl moiety, which is further modified by a carbamate group. The presence of these functional groups imparts specific chemical reactivity and biological activity, making it a valuable candidate for further investigation. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and therapeutic settings.
In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The structural features of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride suggest potential interactions with biological targets involved in these pathways. For instance, the azepan ring system is known to exhibit properties that can influence neurotransmitter activity, while the carbamate group can serve as a pharmacophore for binding to specific enzymes or receptors.
Recent studies have begun to explore the pharmacological profile of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride in various preclinical models. Initial findings indicate that this compound may possess properties that make it useful in the treatment of conditions associated with inflammation and neurodegeneration. Specifically, researchers have observed promising results in models of chronic inflammation, where the compound demonstrated ability to modulate key inflammatory cytokines and reduce oxidative stress.
The synthesis of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis pathway. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further applications.
The pharmacokinetic properties of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride are also an area of active investigation. Studies have shown that the compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at tested doses, although further extensive studies are needed to fully assess its safety profile.
The potential applications of Benzyl (azepan-4-ylmethyl)carbamate hydrochloride extend beyond traditional pharmaceutical uses. Researchers are exploring its utility in the development of novel agrochemicals and biodegradable materials due to its unique chemical structure. These applications highlight the versatility of this compound and its significance in multiple scientific domains.
Future research directions for Benzyl (azepan-4-ylmethyl)carbamate hydrochloride include detailed molecular modeling studies to understand its interactions with biological targets at a mechanistic level. Additionally, clinical trials are being planned to evaluate its efficacy and safety in human subjects. These efforts will contribute to a deeper understanding of the compound's potential and pave the way for new therapeutic interventions.
In conclusion, Benzyl (azepan-4-ylmethyl)carbamate hydrochloride represents a promising compound with diverse applications in pharmaceuticals and beyond. Its unique structural features, coupled with recent findings from preclinical studies, underscore its potential as a valuable tool in drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and therapeutic strategies.
1823862-90-3 (Benzyl (azepan-4-ylmethyl)carbamate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)